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Compound of Interest

Compound Name: BC-11 hydrobromide

Cat. No.: B605969

Essential Safety and Handling Guide for BC-11
Hydrobromide

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling BC-11 hydrobromide, including operational and disposal
plans, to build deep trust and provide value beyond the product itself.

Chemical and Hazard Data

BC-11 hydrobromide is a selective urokinase (uPA) inhibitor.[1][2][3] While a valuable tool in
research, it is crucial to be aware of its potential hazards. The following table summarizes the
key quantitative data available for BC-11 hydrobromide.
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Property Value Reference
Molecular Formula C8H11BN20O2S-HBr [4]
Molecular Weight 290.97 g/mol [2][4]

CAS Number 443776-49-6 [2][5]

Acute toxicity, Oral (Category
4), Acute aquatic toxicity

Hazard Class _ _ [4]
(Category 1), Chronic aquatic

toxicity (Category 1)

H302: Harmful if swallowed,
Hazard Statements H410: Very toxic to aquatic life [4]
with long lasting effects

Soluble to 100 mM in DMSO
Solubility and to 20 mM in water with

gentle warming.

Storage Temperature -20°C

Personal Protective Equipment (PPE)

When handling BC-11 hydrobromide, a comprehensive approach to personal protection is
essential to minimize exposure. The following PPE is mandatory:

o Eye Protection: Chemical splash goggles or a face shield are necessary to protect against
splashes.[6] Standard safety glasses do not provide adequate protection against chemical
splashes.[6]

» Hand Protection: Always wear unlined, chemical-resistant gloves.[7] Nitrile gloves are a
suitable option.[7] Avoid using leather, cloth, or natural rubber gloves as they can absorb
chemicals.[7] For tasks with a higher risk of splashing, consider double-gloving.

o Body Protection: A fully buttoned laboratory coat should be worn over long pants and a long-
sleeved shirt.[6] Ensure the lab coat is made of a material appropriate for the chemicals
being handled.
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o Footwear: Fully enclosed shoes made of a liquid-resistant material are required.[6]

o Respiratory Protection: While the provided SDS for a similar hydrobromide compound
mentions avoiding breathing mists or vapors and using only in a well-ventilated area, it does
not specify mandatory respirator use for routine handling of small quantities in a well-
ventilated laboratory. However, if there is a risk of generating aerosols or dust, or if working
in a poorly ventilated area, a respirator may be necessary. Always consult your institution's
safety officer for specific guidance on respiratory protection.

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is critical for the safe handling and disposal of BC-11
hydrobromide.

Handling Procedures:

» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS).[4] Prepare your workspace by ensuring it is clean, uncluttered, and located in a well-
ventilated area, preferably within a chemical fume hood.

» Personal Protective Equipment: Don the appropriate PPE as outlined above.

» Weighing and Aliquoting: When weighing the solid compound, do so in a fume hood to
minimize inhalation risk. Use a dedicated spatula and weighing paper. For creating solutions,
add the solid to the solvent slowly. As BC-11 hydrobromide is soluble in DMSO and water
with gentle warming, be cautious when heating.[1]

o During Use: Avoid eating, drinking, or smoking in the laboratory.[4] Wash hands thoroughly
after handling, even if gloves were worn.[4]

o Storage: Store BC-11 hydrobromide at -20°C in a tightly sealed container in a designated
and clearly labeled area.[1]

Disposal Plan:

o Waste Collection: All waste materials contaminated with BC-11 hydrobromide, including
empty containers, used gloves, and weighing paper, must be collected in a designated,
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labeled hazardous waste container.

o Environmental Precaution: Avoid releasing BC-11 hydrobromide into the environment, as it
is very toxic to aquatic life with long-lasting effects.[4] Do not dispose of it down the drain.

» Disposal Method: Dispose of the hazardous waste through an approved waste disposal
company, following all local, state, and federal regulations.[4]

Emergency Procedures: Spill Response

In the event of a spill, immediate and appropriate action is crucial.

Spill Response Workflow:
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Immediate Actions

Evacuate Immediate Area
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After EHS Response

Cleanup & Decontamination
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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